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Compound of Interest

Compound Name:
3-cyclopropyl-1-phenyl-1H-

pyrazol-5-amine

Cat. No.: B109354 Get Quote

A Technical Guide to 3-cyclopropyl-1-phenyl-1H-
pyrazol-5-amine
This document provides a comprehensive overview of the chemical entity 3-cyclopropyl-1-
phenyl-1H-pyrazol-5-amine, including its nomenclature, physicochemical properties, and

relevant experimental contexts. It is intended for researchers and professionals in the fields of

chemistry and drug development.

Chemical Identity and Nomenclature
The compound with the CAS Registry Number 175137-45-8 is a substituted pyrazole

derivative.[1][2][3][4][5] The pyrazole core is a five-membered aromatic heterocycle with two

adjacent nitrogen atoms. In this specific molecule, the ring is substituted with a phenyl group at

the N1 position, a cyclopropyl group at the C3 position, and an amine group at the C5 position.

IUPAC Name: 3-cyclopropyl-1-phenyl-1H-pyrazol-5-amine.

Synonyms:

1H-Pyrazol-5-amine, 3-cyclopropyl-1-phenyl-[1]

5-Amino-3-cyclopropyl-1-phenylpyrazole[1]
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5-cyclopropyl-2-phenylpyrazol-3-amine[6]

Physicochemical Properties
The key quantitative data for 3-cyclopropyl-1-phenyl-1H-pyrazol-5-amine are summarized in

the table below. This information is crucial for its handling, characterization, and application in

experimental settings.

Property Value Source(s)

CAS Number 175137-45-8 [1][2][3][4][5]

Molecular Formula C₁₂H₁₃N₃ [1][2][5][6]

Molecular Weight 199.25 g/mol [1][5][6]

Monoisotopic Mass 199.11095 Da [6]

Melting Point 135-137 °C [3]

Predicted XLogP 2.1 [6]

InChI Key
MLOGPNMYHQADBA-

UHFFFAOYSA-N
[1][6]

SMILES
C1CC1C2=NN(C(=C2)N)C3=C

C=CC=C3
[6]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 3-cyclopropyl-1-phenyl-1H-pyrazol-5-
amine was not found in the reviewed literature, general methods for the synthesis of 5-

aminopyrazoles are well-established. A common route involves the condensation of a

hydrazine derivative with a β-ketonitrile.

General Synthesis Workflow for 5-Aminopyrazoles: The logical flow for the synthesis and

subsequent analysis of a novel pyrazole derivative, based on methodologies reported for

similar compounds[7], is depicted below. This workflow starts from commercially available

starting materials and proceeds through synthesis, purification, characterization, and biological

evaluation.
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Synthesis & Purification

Structural Characterization

Biological Evaluation
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(e.g., Phenylhydrazine, Cyclopropyl β-ketonitrile)
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Purification
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(¹H NMR, ¹³C NMR, FTIR)
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(LC/MS)
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(HPLC)
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(e.g., MTT, Enzyme Inhibition)
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(IC₅₀, Kᵢ determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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